Cas no 2138372-05-9 (rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine)

• Product Name: rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine
• CAS No: 2138372-05-9
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 6268750
• PubChem ID: 165481543
• Update Time: 2025-07-01

rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine
• 2138372-05-9
• rac-1-{2-[(1R,2R)-2-cyclopropylcyclopropyl]ethyl}-1H-1,2,3-triazol-4-amine
• EN300-1113796

• Inchi： 1S/C10H16N4/c11-10-6-14(13-12-10)4-3-8-5-9(8)7-1-2-7/h6-9H,1-5,11H2/t8-,9+/m1/s1
• InChI Key： BLLOXDPZGQYNNB-BDAKNGLRSA-N
• SMILES： N1(C=C(N)N=N1)CC[C@@H]1C[C@H]1C1CC1

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine

Rac-1-{2-(1R,2R)-2-Cyclopropylcyclopropylethyl}-1H-1,2,3-Triazol-4-Amine: A Comprehensive Overview

The compound rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine, with CAS No. 2138372-05-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and materials science. In this article, we will delve into the properties, synthesis methods, and recent advancements in understanding this compound.

The name of the compound is derived from its structural components. The cyclopropylcyclopropane moiety is a key feature of this molecule. Cyclopropane rings are known for their strained geometry and reactivity, making them interesting targets for chemical research. The presence of two cyclopropane rings in this compound adds complexity to its structure and potentially enhances its reactivity. The triazole ring system further contributes to the molecule's stability and functional diversity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. These compounds are often used as building blocks for developing bioactive molecules due to their unique electronic properties and ability to form strong interactions with biological targets. The integration of a triazole ring in this compound adds another layer of functionality, as triazoles are known for their versatility in forming hydrogen bonds and participating in various chemical reactions.

The synthesis of rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine involves a series of carefully designed steps. Researchers have employed various strategies to construct the cyclopropane rings and assemble them into the final product. One common approach involves the use of transition metal catalysts to facilitate cyclopropanation reactions. These methods have been optimized to achieve high yields and selectivity.

In terms of applications, this compound has shown promise in several areas. Its ability to form stable complexes with metal ions makes it a potential candidate for coordination chemistry studies. Additionally, the triazole moiety enables the molecule to participate in click chemistry reactions, which are widely used in drug design and materials synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the strained cyclopropane rings significantly influence the molecule's electronic properties. These findings have implications for understanding the compound's behavior in various chemical environments.

The stereochemistry of rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine plays a crucial role in its properties. The (1R,2R) configuration introduces specific steric effects that can influence both its chemical reactivity and biological activity. Researchers are actively exploring how these stereochemical factors can be leveraged to design more effective drugs.

In conclusion, rac-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-1,2,3-triazol-4-amine is a remarkable compound with a wealth of potential applications. Its unique structure and functional groups make it an exciting subject for further research. As our understanding of this molecule continues to grow through cutting-edge studies in synthesis and computational modeling, we can expect new breakthroughs that will contribute to various fields of science.